2-(7-bromo-1-benzothiophen-3-yl)acetic acid
Overview
Description
2-(7-bromo-1-benzothiophen-3-yl)acetic acid, commonly known as BTA-Ac, is an organic compound consisting of an acetic acid moiety with a 7-bromo-1-benzothiophene-3-yl group attached to the carboxyl group. BTA-Ac is a heterocyclic compound that has attracted attention in recent years due to its potential use in a variety of scientific and medical applications. BTA-Ac has been used in a variety of synthetic pathways, as well as in biochemistry and physiology research.
Scientific Research Applications
BTA-Ac has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of other organic compounds, such as 7-bromo-1-benzothiophene-3-ylacetamide and 7-bromo-1-benzothiophene-3-ylacetic acid ethyl ester. BTA-Ac has also been used in biochemistry and physiology research, as it has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. BTA-Ac has also been used to study the effects of different drugs on the human body, as well as to study the effects of different drugs on the metabolism of other drugs.
Mechanism of Action
BTA-Ac has been shown to inhibit the activity of enzymes involved in the metabolism of drugs. The mechanism of action of BTA-Ac is not fully understood, but it is believed to involve the binding of BTA-Ac to the active site of the enzyme, thus inhibiting its activity. BTA-Ac has also been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs.
Biochemical and Physiological Effects
BTA-Ac has been shown to have a variety of biochemical and physiological effects. BTA-Ac has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. BTA-Ac has also been shown to have anti-inflammatory and anti-oxidant properties, and it has been used to study the effects of different drugs on the human body. BTA-Ac has also been used to study the effects of different drugs on the metabolism of other drugs.
Advantages and Limitations for Lab Experiments
The use of BTA-Ac in laboratory experiments has several advantages. BTA-Ac is relatively easy to synthesize, and it is relatively stable, making it a suitable starting material for a variety of synthetic pathways. BTA-Ac has also been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the effects of different drugs on the human body.
However, there are also some limitations to using BTA-Ac in laboratory experiments. BTA-Ac is a relatively new compound, and not much is known about its long-term effects on the human body. Additionally, BTA-Ac is a highly reactive compound, and it must be handled with care to avoid any potential safety hazards.
Future Directions
The potential future directions for BTA-Ac are numerous. BTA-Ac could be used to study the effects of different drugs on the metabolism of other drugs, as well as to study the effects of different drugs on the human body. BTA-Ac could also be used as a starting material in the synthesis of other organic compounds. Additionally, BTA-Ac could be used to study the effects of different drugs on the activity of enzymes involved in drug metabolism. Finally, BTA-Ac could be used to study the effects of different drugs on the expression of genes involved in drug metabolism.
Synthesis Methods
BTA-Ac can be synthesized through several different methods. One of the most common methods is the reaction of 7-bromo-1-benzothiophene-3-carboxylic acid with thionyl chloride to form the corresponding acyl chloride. The acyl chloride is then reacted with sodium acetate in the presence of a base such as pyridine to form BTA-Ac. Another method involves the reaction of 7-bromo-1-benzothiophene-3-carboxylic acid with acetic anhydride, followed by the addition of sodium acetate. This method yields the desired product in higher yields than the thionyl chloride method.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(7-bromo-1-benzothiophen-3-yl)acetic acid involves the bromination of 1-benzothiophene followed by carboxylation of the resulting brominated intermediate.", "Starting Materials": [ "1-benzothiophene", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Ethanol", "Water" ], "Reaction": [ "1. Bromination of 1-benzothiophene using bromine in diethyl ether and ethanol to yield 7-bromo-1-benzothiophene.", "2. Dissolving 7-bromo-1-benzothiophene in sodium hydroxide solution and bubbling carbon dioxide through the solution to carboxylate the brominated intermediate.", "3. Acidification of the reaction mixture with hydrochloric acid to precipitate the product.", "4. Filtration and washing of the product with water to obtain 2-(7-bromo-1-benzothiophen-3-yl)acetic acid." ] } | |
CAS RN |
1532773-99-1 |
Product Name |
2-(7-bromo-1-benzothiophen-3-yl)acetic acid |
Molecular Formula |
C10H7BrO2S |
Molecular Weight |
271.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
